5-bromo-8-chloro-7-iodo-3,4-dihydroisoquinolin-1(2H)-one

• Molecular Formula: C9H6BrClINO
• Molecular Weight: 386.41 g/mol
• IUPAC Name: 5-bromo-8-chloro-7-iodo-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C9H6BrClINO/c10-5-3-6(12)8(11)7-4(5)1-2-13-9(7)14/h3H,1-2H2,(H,13,14)
• InChI Key: GNYLMGXYTSTVRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C(=CC(=C2Cl)I)Br

Description

The compound features three distinct halogen substituents (bromine, chlorine, and iodine) at positions 5, 8, and 7 of the dihydroisoquinolinone core, respectively. This unique substitution pattern distinguishes it from other analogs, as halogenation is known to modulate electronic properties, lipophilicity, and binding interactions in medicinal chemistry .

Synthetic routes for 3,4-dihydroisoquinolinones typically involve intramolecular cyclization of carbamates/ureas, metal-catalyzed protocols, or oxidation of isoquinoline derivatives .

Biological Activity

5-Bromo-8-chloro-7-iodo-3,4-dihydroisoquinolin-1(2H)-one is a nitrogen-containing heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is part of the isoquinoline family, which is known for its significant pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory effects. This article reviews the biological activity of this compound based on recent research findings.

The compound's molecular formula is $C_9H_6BrClINO$ with a molecular weight of 386.41 g/mol. The structure includes multiple halogen substituents, which are often associated with enhanced biological activity due to their influence on electronic properties and steric factors.

Property	Value
Molecular Formula	C9H6BrClINO
Molecular Weight	386.41 g/mol
CAS Number	1844851-11-1

Antitumor Activity

Recent studies have indicated that compounds similar to 5-bromo-8-chloro-7-iodo-3,4-dihydroisoquinolin-1(2H)-one exhibit significant cytotoxic effects against various cancer cell lines. For instance, derivatives of isoquinolinones have been shown to induce apoptosis in cancer cells by activating caspase pathways and inhibiting anti-apoptotic proteins such as Bcl-2 .

Antimicrobial Properties

Isoquinoline derivatives are also noted for their antimicrobial properties. Research has demonstrated that the presence of halogen atoms enhances the antimicrobial efficacy against Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell membranes and interference with metabolic pathways .

Anti-inflammatory Effects

The compound has been investigated for its potential anti-inflammatory effects. Isoquinoline derivatives have shown the ability to inhibit pro-inflammatory cytokines and reduce inflammation markers in various in vitro models. This suggests a possible therapeutic role in treating inflammatory diseases .

Study 1: Antitumor Efficacy

In a study published in Molecules, researchers synthesized several isoquinolinone derivatives and tested their cytotoxicity against human cancer cell lines. The results indicated that compounds with similar structures to 5-bromo-8-chloro-7-iodo-3,4-dihydroisoquinolin-1(2H)-one exhibited IC50 values in the low micromolar range, demonstrating potent antitumor activity .

Study 2: Antimicrobial Activity

Another study focused on the antimicrobial properties of halogenated isoquinolines. The findings revealed that 5-bromo and 8-chloro substitutions significantly increased activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) indicating effectiveness comparable to standard antibiotics .

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and physicochemical properties of 5-bromo-8-chloro-7-iodo-3,4-dihydroisoquinolin-1(2H)-one can be contextualized by comparing it to structurally related dihydroisoquinolinones (Table 1).

Table 1: Structural and Functional Comparison of Selected Dihydroisoquinolinones

Compound Name	Substituents	Molecular Weight (g/mol)	Key Biological Activities	References
5-Bromo-8-chloro-7-iodo-3,4-dihydroisoquinolin-1(2H)-one	5-Br, 8-Cl, 7-I	~455.3	Not reported in available evidence
6-Hydroxy-7-methoxy-2-(3,4,5-trimethoxybenzoyl)-3,4-dihydroisoquinolin-1(2H)-one (16g)	6-OH, 7-OMe, 2-(trimethoxybenzoyl)	~443.4	GI₅₀ = 51 nM (DU-145 cells), tubulin polymerization inhibition
6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one	6-OH, 2-Me	~177.2	No reported bioactivity
5-Chloro-3,4-dihydroisoquinolin-1(2H)-one	5-Cl	~183.6	No reported bioactivity
7-Nitro-3,4-dihydroisoquinolin-1(2H)-one	7-NO₂	~194.2	No reported bioactivity

Key Observations:

Halogenation vs. Oxygenated Substituents :

• The target compound’s trihalogenated structure contrasts with oxygenated analogs like 16g , which exhibit potent antiproliferative and tubulin-targeting activities (mean GI₅₀ = 33 nM in NCI 60-cell line assay) . The bulky iodine and bromine substituents in the target compound may enhance lipophilicity but could sterically hinder interactions at the colchicine binding site of tubulin, a critical target for microtubule disruptors .

Bioactivity Gaps :

• Unlike 16g and its sulfamate derivatives (e.g., 17f ), which show anti-angiogenic and tubulin-binding activities, the target compound’s biological profile remains uncharacterized in the available literature . This highlights a critical research gap.

Conformational Biasing: X-ray analyses of analogs like 17f reveal that electrostatic repulsion between adjacent carbonyl groups enforces a "steroid-like" conformation, enhancing tubulin binding .

Notes

• The absence of direct bioactivity data for the target compound limits conclusive comparisons; inferences are drawn from structural and electronic analogies.
• Evidence gaps (e.g., missing PubChem data due to technical constraints) underscore the need for expanded experimental characterization .